4-(Acetylamino)-3-[(hydroxyacetyl)amino]benzoic acid

• Molecular Formula: C11H12N2O5
• Molecular Weight: 252.22 g/mol
• IUPAC Name: 4-acetamido-3-[(2-hydroxyacetyl)amino]benzoic acid
• InChI: InChI=1S/C11H12N2O5/c1-6(15)12-8-3-2-7(11(17)18)4-9(8)13-10(16)5-14/h2-4,14H,5H2,1H3,(H,12,15)(H,13,16)(H,17,18)
• InChI Key: CRHJDPGLFDNPOA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)C(=O)O)NC(=O)CO

Description

4-(Acetylamino)-3-[(Hydroxyacetyl)Amino]Benzoic Acid: is a complex organic compound with the chemical formula CHNO.

• It belongs to the family of natural products known as diterpenoid alkaloids .
• These alkaloids are primarily found in plants of the Ranunculaceae family, specifically in genera like Aconitum and Delphinium .
• Diterpenoid alkaloids exhibit significant physiological activities, including anti-inflammatory, analgesic, cardiotonic, and anticancer effects .

Preparation Methods

• The chemical synthesis of this compound presents a challenge due to its complex structure.
• Recent research has focused on using oxidative dearomatization and Diels-Alder cycloaddition as key strategies.
• Researchers have successfully synthesized six different diterpenoid alkaloids, including atisine , denudatine , arcutane , arcutine , napelline , and hetidine , along with their corresponding skeletons.
• These achievements have garnered recognition from the scientific community and laid the groundwork for exploring the biological activities of diterpenoid alkaloids .

Chemical Reactions Analysis

• The compound may undergo various reactions, including oxidation , reduction , and substitution .
• Common reagents and conditions used in these reactions depend on the specific transformation desired.
• Major products formed from these reactions contribute to the diversity of diterpenoid alkaloids.

Scientific Research Applications

Chemistry: Understanding the synthesis and reactivity of diterpenoid alkaloids.

Biology: Investigating their effects on cellular processes and potential therapeutic applications.

Medicine: Exploring their pharmacological properties, such as anti-inflammatory and anticancer effects.

Industry: Utilizing these compounds as lead structures for drug development.

Mechanism of Action

• The exact mechanism by which this compound exerts its effects remains an active area of research.
• It likely interacts with specific molecular targets or pathways, modulating cellular processes.

Comparison with Similar Compounds

• While I don’t have a direct list of similar compounds, it’s essential to highlight the uniqueness of each diterpenoid alkaloid.
• Researchers often compare their structures, biological activities, and synthetic accessibility.

Synthesis routes and methods

Procedure details

Compound 17 (0.200 g, 0.652 mmol) was dissolved in 0.1N NaOH (7.93 mL) and stirred at room temperature for 2 hours. The alkaline aqueous layer was acidified to pH 2 with cone HCl, extracted with ethyl acetate (2×15 mL), and the extracts were dried (Na2SO4) and concentrated on a rotary evaporator to give only 8 mg of 109. The aqueous layer was concentrated on a rotary evaporator to 25% of the original volume, cooled, and the solid which separated was filtered. This was dried under vacuum to give 109 (60 mg, 58% yield) as a white solid: mp 214°-215° C.